Cas no 20942-68-1 (2-Bromo-5-tert-butylphenol)

2-Bromo-5-tert-butylphenol Properties

Names and Identifiers

• Phenol, 2-bromo-5-(1,1-dimethylethyl)-
• 2-bromo-5-tert-butylphenol
• E91063
• SCHEMBL815815
• 2-bromo-5-t-butylphenol
• CS-0190832
• DTXSID90491367
• MFCD15527201
• AKOS024258201
• 2-bromo-5-(1,1-dimethylethyl)phenol
• KSYHPGHAMBDJLG-UHFFFAOYSA-N
• 2-Bromo-5-(tert-butyl)phenol
• EN300-126838
• 20942-68-1
• MB14748
• +Expand

• MDL： MFCD15527201
• InChIKey： KSYHPGHAMBDJLG-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13BrO/c1-10(2,3)7-4-5-8(11)9(12)6-7/h4-6,12H,1-3H3
• SMILES： CC(C)(C)C1=CC(=C(C=C1)Br)O

Computed Properties

• Exact Mass: 228.01499
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 228.01498g/mol
• Heavy Atom Count: 12
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• Boiling Point: 138 ºC (13 Torr)
• Flash Point: 113.6±21.8 ºC,
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• Density: 1.341±0.06 g/cm3 (20 ºC 760 Torr),